Cas no 920184-38-9 (1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine)

• Product Name: 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine
• CAS No: 920184-38-9
• MF: C₂₃H₂₃N₇O₂
• MW: 429.474423646927
• CID: 5496127
• PubChem ID: 41244754
• Update Time: 2025-07-08

1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-methylphenyl)methanone
• (4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(p-tolyl)methanone
• AKOS024473102
• F2865-0958
• 920184-38-9
• 1-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]-4-(4-methylbenzoyl)piperazine
• 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine

• Inchi： 1S/C23H23N7O2/c1-16-6-8-17(9-7-16)23(31)29-12-10-28(11-13-29)21-20-22(25-15-24-21)30(27-26-20)18-4-3-5-19(14-18)32-2/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： CPPYSHBAZZWKHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1CCN(C2C3=C(N=CN=2)N(C2C=CC=C(C=2)OC)N=N3)CC1

Computed Properties

• Exact Mass: 429.19132300g/mol
• Monoisotopic Mass: 429.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine

Comprehensive Analysis of 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine (CAS No. 920184-38-9): Structure, Applications, and Research Insights

The compound 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine (CAS No. 920184-38-9) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure combines a triazolopyrimidine core with a piperazine moiety, linked via a 4-methylbenzoyl group. This unique architecture has drawn attention for its potential role in modulating protein-protein interactions and enzyme inhibition, particularly in oncology and neurology research.

Recent studies highlight the growing interest in triazolopyrimidine derivatives as privileged scaffolds in drug discovery. The presence of the 3-methoxyphenyl substituent in this compound enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for central nervous system-targeted therapies. Researchers are actively investigating its pharmacokinetic properties, with preliminary data suggesting favorable metabolic stability compared to analogous structures.

From a synthetic chemistry perspective, the 1,2,3-triazolo[4,5-d]pyrimidine system offers remarkable versatility for structural modifications. The CAS 920184-38-9 compound serves as a valuable intermediate for developing novel analogs, with particular interest in optimizing the piperazine-benzoyl pharmacophore. Current optimization efforts focus on improving selectivity while maintaining the compound's inherent binding affinity to biological targets.

The scientific community has shown increasing interest in this molecule's potential applications, as evidenced by rising search queries for terms like "triazolopyrimidine piperazine derivatives" and "methoxyphenyl substituted heterocycles." These search trends reflect the compound's relevance in contemporary medicinal chemistry, especially in the context of targeted therapy development. Analytical techniques such as HPLC-MS and NMR spectroscopy have been crucial in characterizing this compound's purity and stability profile.

Ongoing research explores the compound's potential as a kinase inhibitor scaffold, with particular attention to its structure-activity relationship (SAR). The 4-methylbenzoyl-piperazine moiety appears to contribute significantly to binding interactions, while the 3-methoxy group may influence metabolic stability. These structural features make CAS 920184-38-9 a compelling subject for computational chemistry studies, including molecular docking and dynamics simulations.

From a formulation perspective, the compound demonstrates satisfactory solubility in common organic solvents, facilitating its use in various experimental settings. Stability studies indicate that proper storage conditions (typically -20°C under inert atmosphere) can maintain the compound's integrity for extended periods. These practical characteristics enhance its utility as a research chemical in academic and industrial laboratories.

The emergence of precision medicine and targeted drug delivery systems has increased demand for specialized heterocyclic compounds like 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine. Its structural complexity allows for specific interactions with biological targets, aligning with current trends in personalized therapeutic development. Researchers frequently search for information about its "synthetic route" and "biological activity profile," indicating strong interest in both its chemistry and potential applications.

Quality control remains paramount when working with this compound. Advanced analytical methods, including chiral HPLC and LC-MS/MS, have been employed to ensure batch-to-batch consistency. The compound's characterization data, including spectroscopic fingerprints and elemental analysis results, provide crucial reference points for researchers validating their synthetic products or conducting biological evaluations.

In the context of green chemistry initiatives, recent efforts have focused on optimizing the synthesis of CAS 920184-38-9 to reduce environmental impact. Modified protocols employing catalytic methods and alternative solvents have shown promise in improving the compound's synthetic accessibility while maintaining yield and purity standards. These developments address growing concerns about sustainable pharmaceutical production.

The compound's potential extends beyond therapeutic applications. Materials science researchers have begun exploring derivatives of 1-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(4-methylbenzoyl)piperazine for specialized applications in molecular electronics and sensor development. This interdisciplinary interest underscores the molecule's versatility and the broad relevance of its core structural features.

As research into triazolopyrimidine-based compounds continues to expand, CAS 920184-38-9 serves as an important reference point for structure-activity studies. Its well-characterized properties and modular structure make it particularly valuable for medicinal chemistry programs aiming to develop novel bioactive molecules with improved pharmacological profiles.

Future directions for research on this compound likely include detailed investigations of its metabolic pathways, potential prodrug derivatives, and formulation strategies to enhance bioavailability. The scientific community's growing familiarity with this chemical entity, evidenced by increasing citations in patent literature and research publications, suggests it will remain an important tool in drug discovery efforts for the foreseeable future.